Cas no 2178125-43-2 (Hydrazine, (3-chloro-2-methoxyphenyl)-, hydrochloride (1:1))

• Product Name: Hydrazine, (3-chloro-2-methoxyphenyl)-, hydrochloride (1:1)
• CAS No: 2178125-43-2
• MF: C₇H₁₀Cl₂N₂O
• MW: 209.07309961319
• CID: 5864372
• PubChem ID: 138619398
• Update Time: 2025-06-08

Hydrazine, (3-chloro-2-methoxyphenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (3-chloro-2-methoxyphenyl)-, hydrochloride (1:1)
• 2178125-43-2
• (3-chloro-2-methoxyphenyl)hydrazine;hydrochloride
• EN300-6760174
• (3-chloro-2-methoxyphenyl)hydrazine hydrochloride
• SCHEMBL20984108

• Inchi： 1S/C7H9ClN2O.ClH/c1-11-7-5(8)3-2-4-6(7)10-9;/h2-4,10H,9H2,1H3;1H
• InChI Key： RJXSFQRPJPESHE-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(Cl)C=1OC)N.Cl

Computed Properties

• Exact Mass: 208.0170183g/mol
• Monoisotopic Mass: 208.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų

Additional information on Hydrazine, (3-chloro-2-methoxyphenyl)-, hydrochloride (1:1)

Comprehensive Overview of Hydrazine, (3-chloro-2-methoxyphenyl)-, hydrochloride (1:1) (CAS No. 2178125-43-2)

Hydrazine, (3-chloro-2-methoxyphenyl)-, hydrochloride (1:1) is a specialized organic compound with the CAS number 2178125-43-2, widely recognized for its unique chemical properties and potential applications in pharmaceutical and agrochemical research. This compound belongs to the class of hydrazine derivatives, which are increasingly studied for their role in synthesizing biologically active molecules. Researchers and industry professionals often search for terms like "hydrazine derivatives applications", "CAS 2178125-43-2 uses", and "synthesis of (3-chloro-2-methoxyphenyl)hydrazine", reflecting growing interest in its utility.

The molecular structure of Hydrazine, (3-chloro-2-methoxyphenyl)-, hydrochloride (1:1) features a chloro-methoxy phenyl group attached to a hydrazine backbone, which enhances its reactivity in condensation reactions. This characteristic makes it valuable for constructing heterocyclic compounds, a topic frequently queried as "building blocks for heterocycles" in scientific databases. Recent trends in green chemistry have also spurred investigations into eco-friendly synthesis methods for such derivatives, aligning with searches like "sustainable hydrazine derivative production".

In pharmaceutical contexts, this compound serves as a precursor for developing targeted therapeutics, particularly in oncology and neurology. Online discussions often highlight queries such as "hydrazine derivatives in drug discovery" or "CAS 2178125-43-2 biological activity", underscoring its relevance. Additionally, its potential in crop protection formulations has attracted attention from agrochemical sectors, with search terms like "agrochemical intermediates 2024" gaining traction.

Analytical techniques for characterizing Hydrazine, (3-chloro-2-methoxyphenyl)-, hydrochloride (1:1) include HPLC, NMR spectroscopy, and mass spectrometry, topics frequently explored in academic forums. Stability studies under varying pH and temperature conditions—often searched as "chemical stability of hydrazine salts"—are critical for optimizing storage and handling protocols. The compound’s solubility profile in polar solvents like DMSO or methanol is another area of practical interest.

Emerging applications in material science, such as polymer modification, have further expanded its industrial footprint. Searches for "functionalized hydrazines in materials" correlate with these developments. Regulatory compliance and safety assessments remain integral to its commercialization, with professionals frequently consulting guidelines on "handling aromatic hydrazine derivatives".

In summary, Hydrazine, (3-chloro-2-methoxyphenyl)-, hydrochloride (1:1) (CAS 2178125-43-2) represents a versatile intermediate bridging multiple scientific disciplines. Its evolving applications—from precision medicine to smart materials—continue to drive research and online engagement, positioning it as a compound of sustained relevance in modern chemistry.